Cas no 62527-79-1 (Propanedioic acid, (phenylmethoxy)-, methyl phenylmethyl ester)

• Product Name: Propanedioic acid, (phenylmethoxy)-, methyl phenylmethyl ester
• CAS No: 62527-79-1
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 441527
• PubChem ID: 71385507
• Update Time: 2025-04-19

Propanedioic acid, (phenylmethoxy)-, methyl phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (phenylmethoxy)-, methyl phenylmethyl ester
• 3-O-benzyl 1-O-methyl 2-phenylmethoxypropanedioate
• Benzyl methyl (benzyloxy)propanedioate
• 62527-79-1
• DTXSID20807735

• Inchi： 1S/C18H18O5/c1-21-17(19)16(22-12-14-8-4-2-5-9-14)18(20)23-13-15-10-6-3-7-11-15/h2-11,16H,12-13H2,1H3
• InChI Key： OBMHWEJHXZEWES-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(=O)OC)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 314.11544
• Monoisotopic Mass: 314.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83